Cas no 37957-24-7 (1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-)
37957-24-7 structure
Product Name:1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-
CAS No:37957-24-7
MF:C16H6F6N2O2
MW:372.221464633942
CID:3955883
PubChem ID:18358832
Update Time:2025-04-22
1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-
- 4,4'-Diisocyanato-2,2'-bis-trifluoromethyl-bipheny
- GAQVRYAUXJRQSE-UHFFFAOYSA-N
- 4,4 inverted exclamation mark -Diisocyanato-2,2 inverted exclamation mark -bis(trifluoromethyl)-1,1 inverted exclamation mark -biphenyl
- 37957-24-7
- SCHEMBL7177146
- SY310554
-
- Inchi: 1S/C16H6F6N2O2/c17-15(18,19)13-5-9(23-7-25)1-3-11(13)12-4-2-10(24-8-26)6-14(12)16(20,21)22/h1-6H
- InChI Key: GAQVRYAUXJRQSE-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(N=C=O)C=C2C(F)(F)F)=CC=C(N=C=O)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 372.03334641Da
- Monoisotopic Mass: 372.03334641Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 58.9Ų
1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY310554-1g |
4,4’-Diisocyanato-2,2’-bis(trifluoromethyl)-1,1’-biphenyl |
37957-24-7 | ≥95% | 1g |
¥13500.00 | 2025-04-15 |
1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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